Cas no 83851-38-1 (LTA3 (Leukotriene A3 methyl ester))

• Product Name: LTA3 (Leukotriene A3 methyl ester)
• CAS No: 83851-38-1
• Molecular Formula: C₂₁H₃₄O₃
• Molecular Weight: 334.49300
• CID: 720960
• PubChem ID: 16219566

LTA3 (Leukotriene A3 methyl ester) Properties

Names and Identifiers

• Oxiranebutanoic acid,3-(1E,3E,5Z)-1,3,5-tetradecatrienyl-, methyl ester, (2S,3S)- (9CI)
• Leukotriene A3 methyl ester
• 14,15-dihydro-LTA4 methyl ester
• 5S-TRANS-5,6-OXIDO-7E,9E,11Z-EICOSATRIENOIC ACID,METHYL ESTER
• LTA3 METHYL ESTER
• Leukotriene A3 methyl ester, ~50 mug/mL in hexane: diethyl ether: triethylamine (95:5:0.5), >=95% (HPLC)
• MFCD00065894
• methyl 4-[(2S,3S)-3-[(1E,3E,5Z)-tetradeca-1,3,5-trienyl]oxiran-2-yl]butanoate
• AKOS040755936
• SR-01000946884-1
• 83851-38-1
• SR-01000946884
• LEUKOTRIENEA3METHYLESTER

• InChIKey： FRXVVTADUKZJDM-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h10-14,16,19-20H,3-9,15,17-18H2,1-2H3/b11-10-,13-12+,16-14+/t19-,20-/m0/s1CopyCopied
• SMILES： CCCCCCCC/C=C\C=C\C=C\[C@H]1[C@@H](O1)CCCC(=O)OCCopyCopied

Computed Properties

• Exact Mass: 334.25100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 15
• Monoisotopic Mass: 334.25079494g/mol
• Heavy Atom Count: 24
• Complexity: 409
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• LogP: 5.51630
• PSA: 38.83000
• Refractive Index: 1.516
• Boiling Point: 439.0±20.0 °C at 760 mmHg
• Flash Point: -26 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0±0.1 g/cm3

LTA3 (Leukotriene A3 methyl ester) Security Information

• WGK Germany：3
• Safety Instruction： 36/37-61-62
• Risk Phrases：R11; R38; R48/20; R51/53; R62; R65; R67
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1208 3/PG 2
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Risk Phrases： 11-38-48/20-51/53-62-65-67
• Signal Word：warning

LTA3 (Leukotriene A3 methyl ester) Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%